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Compound of Interest

Compound Name: Cyclohexylurea

Cat. No.: B1359919 Get Quote

An In-depth Technical Guide to Cyclohexylurea
Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cyclohexylurea (CAS No: 698-90-

8), a versatile chemical intermediate. The document details its chemical and physical

properties, outlines established synthesis protocols, and explores its applications, particularly

its role as a precursor in the synthesis of agrochemicals and its potential in pharmaceutical

development.

Core Compound Information
Cyclohexylurea, also known as N-cyclohexylurea or 1-cyclohexylurea, is a monosubstituted

urea derivative. Its fundamental chemical identity is crucial for its application in further chemical

syntheses.

CAS Number: 698-90-8[1][2]

Molecular Formula: C₇H₁₄N₂O[1][2]

Table 1: Chemical Identifiers and Physical Properties
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Identifier/Property Value Source(s)

CAS Number 698-90-8 [1][2]

Molecular Formula C₇H₁₄N₂O [1][2]

Molecular Weight 142.20 g/mol [1][3]

IUPAC Name cyclohexylurea [4]

Synonyms
1-Cyclohexylurea, N-

Cyclohexylurea
[2]

Appearance White crystalline powder/solid [3]

Melting Point 194-196 °C [3]

Synthesis of Cyclohexylurea
The most common and industrially viable method for synthesizing cyclohexylurea is the

reaction of cyclohexylamine with urea in an aqueous medium. Alternative methods have also

been described, such as the reaction of cyclohexyl isocyanate with ammonia or using silicon

tetraisocyanate.[5]

Experimental Protocol 1: Synthesis from
Cyclohexylamine and Urea
This protocol is adapted from established industrial processes for the preparation of

monocyclohexylurea.[6][7]

Materials:

Cyclohexylamine (e.g., 495 g, 5.0 mol)

Urea (e.g., 390 g, 6.5 mol)

Deionized Water (e.g., 750 mL)

Equipment:
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Round-bottom flask of appropriate size

Reflux condenser

Heating mantle with stirring capability

Suction filtration apparatus (e.g., Büchner funnel)

Procedure:

To a round-bottom flask, add cyclohexylamine, urea, and water.[6][7]

Heat the mixture to reflux with continuous stirring. The reaction commences with the

evolution and splitting off of ammonia.[6][7][8]

Continue heating under reflux until the evolution of ammonia ceases, indicating the

completion of the reaction.[6][7][8] As the reaction progresses, N-cyclohexylurea may begin

to precipitate from the solution.[7]

After the reaction is complete, cool the mixture to room temperature.

Collect the precipitated solid product by suction filtration.[6][7]

Wash the collected product with water and dry to obtain N-cyclohexylurea.[7]

A yield of 90-96% can be expected based on the limiting reagent, cyclohexylamine.[7][8]

Experimental Protocol 2: Synthesis using Silicon
Tetraisocyanate
This method provides an alternative route using a different isocyanate source.[5]

Materials:

Silicon Tetraisocyanate (0.1 mole)

Cyclohexylamine (0.4 mole)
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Anhydrous Benzene

Isopropyl Alcohol

Equipment:

Round-bottom flask

Stirring apparatus

Rotary evaporator

Reflux condenser

Filtration apparatus (coarse-grade sintered-glass funnel with Celite®)

Procedure:

Slowly add a solution of cyclohexylamine in anhydrous benzene to a stirred solution of

silicon tetraisocyanate in anhydrous benzene. The reaction is mildly exothermic.[5]

Once the addition is complete and the initial exothermic reaction has subsided, heat the

mixture at reflux for 30 minutes.[5]

Remove the benzene using a rotary evaporator.[5]

Add dilute isopropyl alcohol to the residue and heat the resulting mixture at reflux for 30

minutes.[5]

Filter the hot mixture through a layer of Celite® in a sintered-glass funnel.[5]

Evaporate the combined filtrates to dryness to yield crude cyclohexylurea.[5]

The crude product can be recrystallized from isopropyl alcohol to yield pure cyclohexylurea.

[5]
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Synthesis Workflow of Cyclohexylurea
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Caption: Experimental workflow for the synthesis of cyclohexylurea.

Applications in Chemical Synthesis
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Cyclohexylurea is a valuable building block in organic synthesis, primarily serving as an

intermediate in the production of more complex molecules.[3][9]

Role in Agrochemicals
A significant application of cyclohexylurea is in the manufacturing of herbicides. It is a key

precursor to Lenacil, a uracil-based herbicide used for weed control.[4][6] The synthesis

involves the condensation and cyclization of cyclohexylurea with ethyl 2-

oxocyclopentanecarboxylate.[6]

Logical Pathway: Cyclohexylurea to Lenacil

Key Intermediates

Core Reaction

Final Product

Cyclohexylurea

Condensation &
Cyclization

Ethyl 2-oxocyclopentanecarboxylate

Lenacil (Herbicide)

Forms uracil ring

Click to download full resolution via product page

Caption: Role of Cyclohexylurea as a precursor in Lenacil synthesis.

Use in Pharmaceutical and Materials Science
Cyclohexylurea is utilized as an intermediate in the synthesis of various pharmaceutical

compounds.[3] The urea functional group is a common motif in medicinal chemistry, known for

its ability to form hydrogen bonds with biological targets.[10] While specific, direct biological
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activities of cyclohexylurea are not extensively documented, its role as a structural component

in larger, active molecules is well-established. It is important to distinguish cyclohexylurea
from its analogue, N,N'-dicyclohexylurea (DCU), which is a known potent inhibitor of soluble

epoxide hydrolase (sEH).[11]

Beyond pharmaceuticals, cyclohexylurea finds application as a corrosion inhibitor in

metalworking fluids and as a stabilizer in the production of polyurethane foams.

Biological Activity
The biological profile of cyclohexylurea itself is not as extensively studied as that of related

compounds like dicyclohexylurea. It is recognized as an environmental transformation product

of the herbicide Lenacil.[4] Some general sources suggest potential antifungal and antibacterial

properties, but specific data from targeted studies are limited.[6] For drug development

professionals, its primary value lies in its function as a synthetic intermediate rather than as a

bioactive agent itself.[3][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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